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Compound of Interest

Compound Name: 6-Formylpicolinonitrile

Cat. No.: B1333604 Get Quote

CAS Number: 85148-95-4

Synonyms: 6-Formylpyridine-2-carbonitrile, 2-Cyano-6-formylpyridine

This technical guide provides an in-depth overview of 6-Formylpicolinonitrile, a versatile

heterocyclic building block of significant interest to researchers, scientists, and professionals in

drug development. This document covers its physicochemical properties, synthesis, reactivity,

potential applications, and safety considerations.

Physicochemical Properties
6-Formylpicolinonitrile is a solid organic compound featuring a pyridine ring substituted with

both a formyl and a nitrile group. These functional groups contribute to its unique chemical

reactivity and make it a valuable intermediate in organic synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1333604?utm_src=pdf-interest
https://www.benchchem.com/product/b1333604?utm_src=pdf-body
https://www.benchchem.com/product/b1333604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₄N₂O [1]

Molecular Weight 132.12 g/mol [1]

CAS Number 85148-95-4 [1]

Appearance White to off-white solid
Inferred from typical pyridine

aldehydes

Melting Point 80-82 °C [1]

Boiling Point (Predicted) 225.2 ± 20.0 °C [1]

Solubility

No quantitative data available.

Expected to be soluble in polar

organic solvents such as

DMSO, DMF, and alcohols.

Limited solubility in nonpolar

solvents is predicted.

[2]

Synthesis of 6-Formylpicolinonitrile
The synthesis of 6-Formylpicolinonitrile can be achieved through various synthetic routes. A

common and effective method is the Vilsmeier-Haack reaction, which involves the formylation

of a suitable pyridine precursor. While a specific, detailed experimental protocol for this exact

compound is not readily available in the cited literature, a general procedure can be outlined

based on established Vilsmeier-Haack reaction protocols.[3][4][5]

Proposed Synthetic Pathway: Vilsmeier-Haack Reaction
The Vilsmeier-Haack reaction utilizes a Vilsmeier reagent, typically formed in situ from

phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF),

to introduce a formyl group onto an electron-rich aromatic ring. In the case of 6-
Formylpicolinonitrile, the starting material would likely be 2-picolinonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

http://orgsyn.org/demo.aspx?prep=v101p0021
http://orgsyn.org/demo.aspx?prep=v101p0021
http://orgsyn.org/demo.aspx?prep=v101p0021
http://orgsyn.org/demo.aspx?prep=v101p0021
http://orgsyn.org/demo.aspx?prep=v101p0021
https://www.benchchem.com/pdf/Technical_Guide_Solubility_Profile_of_6_Morpholinonicotinaldehyde_in_Organic_Solvents.pdf
https://www.benchchem.com/product/b1333604?utm_src=pdf-body
https://www.benchchem.com/product/b1333604?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_5_Formylpicolinonitrile_Discovery_Synthesis_and_Applications.pdf
https://www.ijpcbs.com/articles/review-article-on-vilsmeierhaack-reaction.pdf
https://www.growingscience.com/ccl/Vol2/ccl_2013_14.pdf
https://www.benchchem.com/product/b1333604?utm_src=pdf-body
https://www.benchchem.com/product/b1333604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Picolinonitrile

Electrophilic
Aromatic Substitution

Vilsmeier Reagent
(POCl3, DMF)

Iminium Salt
Intermediate

Aqueous
Work-up 6-Formylpicolinonitrile

Click to download full resolution via product page

Caption: Proposed synthesis of 6-Formylpicolinonitrile via the Vilsmeier-Haack reaction.

Experimental Protocol (Proposed)
Disclaimer: The following is a generalized, hypothetical protocol and should be adapted and

optimized with appropriate safety precautions in a laboratory setting.

Materials:

2-Picolinonitrile

Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF), anhydrous

Dichloromethane (DCM), anhydrous

Crushed ice

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Solvents for purification (e.g., ethyl acetate, hexanes)

Procedure:
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Vilsmeier Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped

with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (3

equivalents). Cool the flask to 0 °C in an ice bath. Slowly add POCl₃ (1.2 equivalents)

dropwise to the DMF with vigorous stirring, ensuring the temperature remains below 10 °C.

Allow the mixture to stir at 0 °C for 30 minutes to form the Vilsmeier reagent.

Reaction with Substrate: Dissolve 2-picolinonitrile (1 equivalent) in anhydrous DCM and add

it dropwise to the freshly prepared Vilsmeier reagent at 0 °C. After the addition is complete,

allow the reaction mixture to warm to room temperature and then heat to reflux (around 40-

50 °C).

Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully

pour it onto crushed ice with vigorous stirring.

Neutralization: Slowly neutralize the acidic solution by adding saturated sodium bicarbonate

solution until the pH is approximately 7-8.

Extraction: Extract the aqueous layer with DCM (3 x volume). Combine the organic layers,

wash with brine, and dry over anhydrous magnesium sulfate.

Purification: Filter the drying agent and concentrate the organic phase under reduced

pressure. The crude product can be purified by column chromatography on silica gel using

an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Reactivity and Potential Applications
The chemical reactivity of 6-Formylpicolinonitrile is dominated by its two functional groups:

the aldehyde and the nitrile.

Reactions of the Aldehyde Group
The formyl group is a versatile handle for a variety of chemical transformations, making this

compound a valuable intermediate in the synthesis of more complex molecules, including

potential pharmaceutical agents.[6][7]
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Reductive Amination: The aldehyde can react with primary or secondary amines in the

presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form the corresponding

amines. This is a fundamental reaction in the synthesis of many drug candidates.[8]

Wittig Reaction: Reaction with phosphorus ylides can convert the aldehyde into an alkene.

Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid (6-

carboxypicolinonitrile).

Reduction: The aldehyde can be reduced to the corresponding alcohol (6-

(hydroxymethyl)picolinonitrile).

Condensation Reactions: The aldehyde can participate in various condensation reactions,

such as the Knoevenagel condensation, to form carbon-carbon bonds.
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Caption: Key reactions of the aldehyde group in 6-Formylpicolinonitrile.

Reactions of the Nitrile Group
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The nitrile group is relatively stable but can undergo several important transformations:

Hydrolysis: The nitrile can be hydrolyzed under acidic or basic conditions to form the

corresponding carboxylic acid or amide.

Reduction: The nitrile can be reduced to a primary amine.

Cyclization Reactions: The nitrile group can participate in cyclization reactions to form

various heterocyclic systems, which are common scaffolds in medicinal chemistry.

Applications in Drug Discovery
While specific examples of marketed drugs derived directly from 6-Formylpicolinonitrile are

not prominent in the literature, its structural motifs are present in various biologically active

compounds. Pyridine-based compounds are a well-established class of therapeutic agents.

The presence of both a formyl and a nitrile group allows for diverse and orthogonal chemical

modifications, making it an attractive starting material for the synthesis of compound libraries

for high-throughput screening.[9][10][11] For instance, derivatives of 6-formyl-pyridine-2-

carboxylate have been investigated for their telomerase inhibitory activities.[6]

Spectroscopic Data
Detailed experimental spectroscopic data for 6-Formylpicolinonitrile is not readily available in

the public domain. For unambiguous structure confirmation, it is recommended to acquire ¹H

NMR, ¹³C NMR, and mass spectrometry data upon synthesis.

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for 6-Formylpicolinonitrile is not widely

available. Therefore, it should be handled with the care appropriate for a novel chemical

compound, following standard laboratory safety procedures.[12][13][14]

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.[13]

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
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Inhalation: Avoid inhaling dust or vapors.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse

immediately with plenty of water.[12]

Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

Hazard Classification (Predicted):

Based on the functional groups present, 6-Formylpicolinonitrile may be classified as:

Harmful if swallowed.[14]

Causes skin irritation.[14]

Causes serious eye irritation.[14]

May cause respiratory irritation.[14]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents.

Experimental Protocol for Solubility Determination
As quantitative solubility data is not available, the following is a general experimental protocol

for its determination in various organic solvents.[2]
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Prepare Supersaturated Solution
(Excess Solute in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Separate Solid and Liquid Phases
(Centrifugation/Filtration)

Quantify Solute Concentration in Supernatant
(e.g., HPLC, UV-Vis)

Calculate Solubility
(e.g., in mg/mL or mol/L)
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Caption: Experimental workflow for determining the solubility of 6-Formylpicolinonitrile.

This technical guide serves as a valuable resource for researchers interested in the chemistry

and applications of 6-Formylpicolinonitrile. While some experimental data is limited, the

information provided on its properties, synthesis, and reactivity should facilitate its use in

various research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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